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Compound of Interest |

Compound Name: 2-(2-Bromophenoxy)pyridine
CAS No.: 94191-74-9
Cat. No.: B1282401
Get Quote
. J

For researchers and professionals in drug development, the proper handling and disposal of
specialized chemical reagents is a cornerstone of laboratory safety and regulatory compliance.
This guide provides a detailed, step-by-step protocol for the safe disposal of 2-(2-
Bromophenoxy)pyridine, a halogenated aromatic ether. In the absence of a specific Safety
Data Sheet (SDS) for this compound, this document synthesizes information from structurally
analogous chemicals, including 2-bromopyridine and pyridine, to establish a robust and
cautious disposal framework. The foundational principle of this guide is to treat 2-(2-
Bromophenoxy)pyridine with a high degree of caution, assuming hazards similar to its parent
compounds.

Hazard Assessment and Triage: Understanding the
Risks

2-(2-Bromophenoxy)pyridine is a halogenated organic compound containing both a
brominated phenyl group and a pyridine ring. Analysis of its structural components suggests a
hazard profile that should be considered seriously.
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» Pyridine Moiety: Pyridine is a flammable liquid and is harmful if swallowed, inhaled, or in
contact with skin. It is also a listed hazardous waste under the EPA with waste codes D038
and FO005.

e Brominated Aromatic Ring: Halogenated aromatic compounds can be toxic and
environmentally persistent. 2-Bromopyridine, a close analog, is classified as toxic if
swallowed and fatal in contact with skin.

Based on these structural precedents, 2-(2-Bromophenoxy)pyridine should be handled as a
flammable, toxic, and irritant substance.

Table 1: Presumed Hazard Classification for 2-(2-Bromophenoxy)pyridine

Hazard Class Category Precautionary Statement

Keep away from heat, sparks,

Flammable Liquid Category 3/4 and open flames.

Acute Toxicity (Oral) Category 3 Toxic if swallowed.

Acute Toxicity (Dermal) Category 2 Fatal in contact with skin.
Skin Corrosion/Irritation Category 2 Causes skin irritation.

Eye Damage/Irritation Category 2A Causes serious eye irritation.

Immediate Safety and Personal Protective
Equipment (PPE)

Before handling 2-(2-Bromophenoxy)pyridine for any purpose, including disposal, the
following PPE is mandatory:

» Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene.

o Eye Protection: Chemical safety goggles are required. For splash hazards, a face shield
should be worn in addition to goggles.
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» Skin and Body Protection: A laboratory coat is essential. For larger quantities or in case of a
spill, a chemically resistant apron or suit is recommended.

» Respiratory Protection: All handling of this compound should be performed in a certified
chemical fume hood to avoid inhalation of vapors.

An emergency eyewash station and safety shower must be readily accessible.

Step-by-Step Disposal Protocol

The disposal of 2-(2-Bromophenoxy)pyridine must be managed through your institution's
hazardous waste program. Under no circumstances should this chemical be disposed of down
the drain or in regular trash.

Experimental Protocol: Waste Collection and Labeling

e Segregation of Waste: As a halogenated organic compound, waste 2-(2-
Bromophenoxy)pyridine must be collected in a designated "Halogenated Organic Waste"
container. Do not mix with non-halogenated waste streams, as this can complicate the
disposal process and increase costs.

o Container Selection: Use a clean, dry, and chemically compatible waste container with a
secure screw-top cap. The container should be clearly labeled.

e Labeling: Affix a hazardous waste label to the container before adding any waste. The label
must include:

o The words "Hazardous Waste"

o The full chemical name: "2-(2-Bromophenoxy)pyridine"
o The primary hazards: "Flammable, Toxic, Irritant”

o The date of accumulation

o Accumulation: Keep the waste container closed at all times except when adding waste. Store
the container in a designated satellite accumulation area within the laboratory, preferably in
secondary containment to mitigate spills.
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e Request for Pickup: Once the container is full or is no longer being used, submit a chemical
waste collection request to your institution's Environmental Health and Safety (EHS)
department.

Emergency Procedures: Spills and Exposures

In the event of a spill or accidental exposure, immediate and appropriate action is critical.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove all contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids
open. Seek immediate medical attention.

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

o Small Spills: For small spills within a chemical fume hood, absorb the material with an inert
absorbent (e.g., vermiculite, sand). Collect the contaminated absorbent in a sealed container
for disposal as hazardous waste.

o Large Spills: Evacuate the area and alert your institution's EHS or emergency response team
immediately.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 2-(2-
Bromophenoxy)pyridine.
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e To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of 2-(2-
Bromophenoxy)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282401/docs#a-comprehensive-guide-to-the-safe-
disposal-of-2-2-bromophenoxy-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1282401/docs#a-comprehensive-guide-to-the-safe-disposal-of-2-2-bromophenoxy-pyridine
https://www.benchchem.com/product/b1282401/docs#a-comprehensive-guide-to-the-safe-disposal-of-2-2-bromophenoxy-pyridine
https://www.benchchem.com/product/b1282401/docs#a-comprehensive-guide-to-the-safe-disposal-of-2-2-bromophenoxy-pyridine
https://www.benchchem.com/product/b1282401/docs#a-comprehensive-guide-to-the-safe-disposal-of-2-2-bromophenoxy-pyridine
https://www.benchchem.com/product/b1282401?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

